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Compound of Interest

Compound Name: 4,4'-Bis(hydroxymethyl)biphenyl

Cat. No.: B160637 Get Quote

Technical Data Sheet: 4,4'-
Bis(hydroxymethyl)biphenyl
Physical and Chemical Properties
4,4'-Bis(hydroxymethyl)biphenyl is an organic compound that serves as a versatile

intermediate in organic synthesis. Its physical appearance is a key identifier for preliminary

quality assessment.

Appearance: The compound typically presents as a white to light yellow crystalline powder or

solid.[1][2] The crystalline nature indicates a high degree of purity. Variations in color, from pure

white to a slight yellow hue, can be attributed to trace impurities or differences in the

manufacturing process.[1] It is generally described as having no distinct odor.[1]

Summary of Physicochemical Data
For ease of reference, the key quantitative properties of 4,4'-Bis(hydroxymethyl)biphenyl are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₄O₂ PubChem[3]

Molecular Weight 214.26 g/mol PubChem[3][4]

CAS Number 1667-12-5 Guidechem[1]

Appearance
White to light yellow crystalline

powder/solid
Guidechem, EvitaChem[1][2]

Melting Point 191-192 °C LookChem[5]

Boiling Point 416.341 °C at 760 mmHg LookChem[5]

Density 1.175 g/cm³ LookChem[5]

Solubility
Insoluble in water; Soluble in

hot ethanol and THF
EvitaChem, LookChem[2][5]

Experimental Protocols
Protocol for Visual Inspection and Characterization
This protocol outlines the standard procedure for the visual and physical characterization of a

solid sample of 4,4'-Bis(hydroxymethyl)biphenyl.

Objective: To accurately document the physical appearance, color, and form of the compound.

Materials:

Sample of 4,4'-Bis(hydroxymethyl)biphenyl

Spatula

White weighing paper or watch glass

Microscope (optional, for detailed crystal form analysis)

Melting point apparatus

Procedure:
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Sample Preparation: Place a small, representative amount of the powder onto a clean, dry

sheet of white weighing paper or a watch glass. This ensures a neutral background for color

evaluation.

Color Assessment: Observe the sample under a consistent, bright light source (preferably

natural or full-spectrum artificial light). Record the color, noting any variations (e.g., "white,"

"off-white," "light yellow").

Form Assessment: Examine the texture and form of the sample. Note if it is a fine powder,

granular, or consists of distinct crystals. If a microscope is available, observe the crystal

morphology.

Melting Point Determination:

Load a small, finely powdered sample into a capillary tube.

Place the tube into a calibrated melting point apparatus.

Heat the sample at a controlled rate (e.g., 2-5 °C/min) near the expected melting point.

Record the temperature range from the first sign of melting to the complete liquefaction of

the sample. The literature value is 191-192 °C.[5]

Documentation: Record all observations in a laboratory notebook, cross-referencing with the

batch or lot number of the sample.

Visualizations
Workflow for Physical Property Identification
The following diagram illustrates the logical workflow for the physical characterization of 4,4'-
Bis(hydroxymethyl)biphenyl as described in the experimental protocol.
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Figure 1: Workflow for Physical Characterization
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Caption: Workflow for the physical characterization of 4,4'-Bis(hydroxymethyl)biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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